Cas no 88489-86-5 (Benzoic acid, 4-(chlorothio)-, methyl ester)

Benzoic acid, 4-(chlorothio)-, methyl ester structure
88489-86-5 structure
Product Name:Benzoic acid, 4-(chlorothio)-, methyl ester
CAS No:88489-86-5
MF:C8H7ClO2S
MW:202.657980203629
CID:630781
PubChem ID:15584701
Update Time:2025-04-19

Benzoic acid, 4-(chlorothio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(chlorothio)-, methyl ester
    • methyl 4-chlorosulfanylbenzoate
    • MUCCVPQZMHCDHL-UHFFFAOYSA-N
    • 88489-86-5
    • DTXSID50575051
    • SCHEMBL6305757
    • Methyl 4-(chlorosulfanyl)benzoate
    • 4-methoxycarbonylphenylsulphenic acid chloride
    • Inchi: 1S/C8H7ClO2S/c1-11-8(10)6-2-4-7(12-9)5-3-6/h2-5H,1H3
    • InChI Key: MUCCVPQZMHCDHL-UHFFFAOYSA-N
    • SMILES: ClSC1C=CC(C(=O)OC)=CC=1

Computed Properties

  • Exact Mass: 201.9855283g/mol
  • Monoisotopic Mass: 201.9855283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 51.6Ų
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